Cas no 1000577-32-1 (2-Bromo-3,4,5-trifluorophenylisothiocyanate)

• Product Name: 2-Bromo-3,4,5-trifluorophenylisothiocyanate
• CAS No: 1000577-32-1
• MF: C₇HBrF₃NS
• MW: 268.053749799728
• CID: 3157525
• PubChem ID: 26598298
• Update Time: 2025-04-21

2-Bromo-3,4,5-trifluorophenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,4,5-trifluorophenylisothiocyanate
• 1000577-32-1

• MDL： MFCD09800796
• Inchi： 1S/C7HBrF3NS/c8-5-4(12-2-13)1-3(9)6(10)7(5)11/h1H
• InChI Key： FCCJBVNBBQITKQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1N=C=S)F)F)F

Computed Properties

• Exact Mass: 266.897
• Monoisotopic Mass: 266.897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 4.3